Cas no 62536-66-7 (2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-)

• Product Name: 2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-
• CAS No: 62536-66-7
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 441297
• PubChem ID: 71385451
• Update Time: 2025-04-19

2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-bis[2-(acetyloxy)phenyl]-
• [2-[3-(2-acetyloxyphenyl)-3-oxoprop-1-enyl]phenyl] acetate
• (3-Oxoprop-1-ene-1,3-diyl)di(2,1-phenylene) diacetate
• DTXSID10807683
• 62536-66-7

• Inchi： 1S/C19H16O5/c1-13(20)23-18-9-5-3-7-15(18)11-12-17(22)16-8-4-6-10-19(16)24-14(2)21/h3-12H,1-2H3
• InChI Key： KLWMXMCARVGBMK-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC=CC=1C(C=CC1C=CC=CC=1OC(C)=O)=O

Computed Properties

• Exact Mass: 324.09978
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids